Cas no 102207-02-3 (9H-Pyrido[3,4-b]indole,1-methyl-8-nitro-)

9H-Pyrido[3,4-b]indole,1-methyl-8-nitro- structure
102207-02-3 structure
Product Name:9H-Pyrido[3,4-b]indole,1-methyl-8-nitro-
CAS No:102207-02-3
MF:C12H9N3O2
MW:227.218762159348
CID:199333
PubChem ID:15541344
Update Time:2025-04-19

9H-Pyrido[3,4-b]indole,1-methyl-8-nitro- Chemical and Physical Properties

Names and Identifiers

    • 9H-Pyrido[3,4-b]indole,1-methyl-8-nitro-
    • 1-methyl-8-nitro-9H-pyrido[3,4-b]indole
    • 8-nitro-1-methyl-9H-pyrido[3,4-b]indole
    • 8-Nitroharman
    • 8-Nitro-harman
    • 8-nitroharmane
    • 8-nitro-harmane
    • 9H-Pyrido(3,4-b)indole, 1-methyl-8-nitro-
    • AGN-PC-00PLKE
    • BRN 0223508
    • LS-133558
    • CHEMBL5191335
    • 5-23-08-00263 (Beilstein Handbook Reference)
    • SCHEMBL16421952
    • DTXSID70144768
    • 102207-02-3
    • Inchi: 1S/C12H9N3O2/c1-7-11-9(5-6-13-7)8-3-2-4-10(15(16)17)12(8)14-11/h2-6,14H,1H3
    • InChI Key: VTCFRLVPCJMFDM-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1=CC=CC2=C1NC1C(C)=NC=CC2=1)=O

Computed Properties

  • Exact Mass: 227.06957
  • Monoisotopic Mass: 227.069476538g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 0
  • Complexity: 317
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 74.5Ų

Experimental Properties

  • PSA: 71.82
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